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Compound of Interest

Compound Name: Nonafluoropentane

CAS No.: 141993-31-9

Cat. No.: B3039944

Get Quote

Introduction & Physicochemical Profile[1][2][3][4][5]
[6][7]
Fluorinated pentanes represent a critical class of "heavy" fluorous solvents and reagents.

Unlike standard organic solvents (THF, DCM), these compounds exhibit lipophobicity and

hydrophobicity, creating a third "fluorous" phase. This unique property allows for Fluorous

Biphasic Catalysis (FBC) and facile product separation.
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Property
Decafluoropentane

(Solvent)

Perfluoropentanoic

Acid (Reagent)

1-Iodo-1H,1H-

nonafluoropentane

(Tag)

Common Name
Vertrel™ XF, HFC-43-

10mee
PFPeA, C5-Acid Fluorous Tag C5-I

CAS No. 138495-42-8 2706-90-3 2253-14-7

Formula
(

)

Boiling Point 55°C 140°C ~100-105°C

Density 1.58 g/mL 1.71 g/mL ~2.0 g/mL

Primary Use
Reaction Medium,

Extraction

Acid Catalyst,

Surfactant

Fluorous Tagging of

Substrates

Core Directive: Safety & Handling (HSE)
CRITICAL WARNING: Perfluoropentanoic acid is a PFAS (Per- and Polyfluoroalkyl Substance).

It is persistent in the environment. Strict containment is mandatory.[1]

Vapor Management: Decafluoropentane has a high vapor pressure. All transfers must occur

within a certified fume hood.

Material Compatibility: NFP solvents can swell complex silicones and certain rubbers (Viton

A). Use PTFE (Teflon) or Stainless Steel (304/316) for all wetted parts.

Thermal Stability: Do not heat NFP solvents above 150°C in the presence of strong bases

(e.g., NaOH, KOH) to avoid dehydrofluorination, which generates toxic fluoro-olefins.

Application I: Fluorous Biphasic Catalysis (FBC)
Context: Using Decafluoropentane (Solvent) to recycle expensive fluorous-tagged catalysts

(e.g., Fluorous Wilkinson's Catalyst).
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Mechanistic Insight
In an FBC system, the reaction mixture consists of an organic solvent (e.g., Toluene) and the

Fluorous Solvent (NFP).

At Ambient T: The two phases are immiscible.

At Elevated T: The system becomes homogeneous (monophasic), allowing the reaction to

proceed with high kinetic efficiency.

Cooling: The phases separate. The product partitions into the organic phase; the catalyst

remains in the fluorous phase.

Protocol 1: Setting Up a Fluorous Biphasic Reaction
Reagents:

Organic Substrate (dissolved in Toluene or THF).

Fluorous-Tagged Catalyst.

Solvent A: Toluene (Organic).

Solvent B: Decafluoropentane (Fluorous).

Step-by-Step Methodology:

Phase Ratio Optimization:

Prepare a 1:1 v/v mixture of Toluene and Decafluoropentane in a pressure-rated glass

reactor (Ace Glass or similar).

Validation: Verify phase separation at 25°C. The bottom layer is the Fluorous phase

(Density ~1.58).

Reaction Assembly:

Charge the Fluorous Phase with the tagged catalyst.
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Charge the Organic Phase with the substrate.

Note: If the catalyst is not soluble at room temperature, this confirms high fluorous affinity.

Thermomorphic Activation:

Heat the mixture to 60-70°C.

Observation: The meniscus between phases should disappear, forming a single clear

solution.

Perform the reaction under stirring (500 RPM).

Phase Separation & Extraction:

Cool the reaction to 0°C (ice bath) to accelerate phase separation.

Decantation: Syphon off the top layer (Organic/Product).

Wash: Add fresh Toluene to the bottom fluorous layer, stir briefly, settle, and remove the

top layer again to maximize yield.

Recycling:

The bottom fluorous layer (containing the catalyst) is ready for the next cycle immediately.

Application II: Fluorous Solid-Phase Extraction (F-
SPE)
Context: Using 1-Iodo-nonafluoropentane (Tag) to purify peptides or small molecules.

Protocol 2: Fluorous Tagging and Purification
Step-by-Step Methodology:

Tagging Reaction:

React the target molecule (containing -OH or -NH2) with 1-Iodo-1H,1H-

nonafluoropentane under basic conditions (Cs2CO3, DMF, 60°C, 4h).
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Mechanism:[1][2]

(Ether linkage).

Crude Workup:

Evaporate DMF. Resuspend the crude mixture (Tagged Product + Untagged Impurities) in

a standard organic solvent (MeOH/H2O 80:20).

Fluorous SPE Cartridge Loading:

Condition a Fluorous Silica Gel cartridge (e.g., FluoroFlash®) with MeOH/H2O.

Load the crude mixture.

Elution Strategy (The "Fluorophobic" Wash):

Elute with 80% MeOH / 20% H2O.

Result: Non-fluorous impurities elute. The Nonafluoropentyl-tagged product retains

strongly on the fluorous silica.

Product Release (The "Fluorophilic" Wash):

Elute with 100% MeOH or THF.

Result: The tagged product elutes.

Cleavage: Remove the fluorous tag via standard deprotection (e.g., hydrogenation or acid

hydrolysis depending on linker).

Visualizations
Diagram 1: Fluorous Biphasic Catalysis Workflow
This diagram illustrates the temperature-dependent phase behavior used to recycle catalysts.
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Caption: Cycle of thermomorphic fluorous catalysis. Heating induces miscibility for reaction;

cooling restores phase separation for purification.

Diagram 2: Solvent Selection Decision Tree
A logic guide for choosing the correct NFP derivative.
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Experimental Goal?

Reaction Medium
(Solvent)

Synthesis/Tagging
(Reagent)

Requires Phase Separation?

Functional Group Target?

Decafluoropentane
(Vertrel XF)
BP: 55°C Heavy Fluorous Phase

Methoxy-nonafluorobutane
(HFE-7100)
BP: 61°C

 Light Fluorous Phase

1-Iodo-nonafluoropentane
(Fluorous Tag)

 Tagging (-OH/-NH2)

Perfluoropentanoic Acid
(Acid Catalyst)

 Catalysis (H+)

Click to download full resolution via product page

Caption: Decision matrix for selecting between solvent and reagent grades of fluorinated

pentanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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